5-[(4-Aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid

• IUPAC Name: 5-[(4-aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C11H16N2O2S/c12-8-3-5-13(6-4-8)7-9-1-2-10(16-9)11(14)15/h1-2,8H,3-7,12H2,(H,14,15)
• InChI Key: LVXSEIBCLKHCNS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC=C(S2)C(=O)O
• Molecular Formula: C11H16N2O2S
• Molecular Weight: 240.32 g/mol

Description

“5-[(4-Aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid” is a compound that belongs to the class of organic compounds known as alpha amino acid amides. Thiophene-based analogs, like this compound, have been of interest to a growing number of scientists as a potential class of biologically active compounds.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular formula of “5-[(4-Aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid” is C11H16N2O2S, and its molecular weight is 240.32.

Chemical Reactions Analysis

Thiophene derivatives, including “5-[(4-Aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid”, can undergo various chemical reactions. For instance, upon treatment with LDA, thiophene-2-carboxylic acid undergoes double deprotonation to give the 5-lithio derivative, a precursor to many 5-substituted derivatives.

Mechanism of Action

While the specific mechanism of action for “5-[(4-Aminopiperidin-1-yl)methyl]thiophene-2-carboxylic acid” is not mentioned in the search results, it’s worth noting that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based analogs continue to attract interest due to their potential biological effects. The demand for new materials and new medicines encourages searches for new methods as well as improvements to existing ones. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.